Cas no 2229191-11-9 (2-(1-azido-2-hydroxyethyl)-4,5-dimethylphenol)

• Product Name: 2-(1-azido-2-hydroxyethyl)-4,5-dimethylphenol
• CAS No: 2229191-11-9
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 6244906
• PubChem ID: 165613463
• Update Time: 2025-10-23

2-(1-azido-2-hydroxyethyl)-4,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-azido-2-hydroxyethyl)-4,5-dimethylphenol
• EN300-1736164
• 2229191-11-9

• Inchi： 1S/C10H13N3O2/c1-6-3-8(9(5-14)12-13-11)10(15)4-7(6)2/h3-4,9,14-15H,5H2,1-2H3
• InChI Key： LAXRTWIFMVDAQT-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C)C=C1C(CO)N=[N+]=[N-]

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.8Ų

Additional information on 2-(1-azido-2-hydroxyethyl)-4,5-dimethylphenol

Introduction to 2-(1-Azido-2-Hydroxyethyl)-4,5-Dimethylphenol (CAS No 2229191-11-9)

The compound 2-(1-Azido-2-Hydroxyethyl)-4,5-Dimethylphenol, identified by the CAS registry number CAS No 2229191-11-9, is a chemically synthesized organic compound with a unique structure that combines an azide group, a hydroxyl group, and methyl substituents on a phenolic ring. This compound has garnered attention in the scientific community due to its potential applications in various fields, including drug discovery, material science, and chemical synthesis.

The molecular structure of 2-(1-Azido-2-Hydroxyethyl)-4,5-Dimethylphenol consists of a phenol ring with two methyl groups at the 4 and 5 positions. The side chain attached to the phenolic oxygen includes a hydroxyl group at the beta position and an azide group at the alpha position. This arrangement makes the compound highly versatile in terms of reactivity and functionalization potential.

Recent studies have highlighted the importance of azide-containing compounds in click chemistry reactions, particularly in the formation of stable triazole linkages under mild conditions. The presence of an azide group in CAS No 2229191-11-9 makes it a valuable substrate for such reactions, enabling the creation of complex molecular architectures with precision and efficiency.

In addition to its role in click chemistry, 4,5-Dimethylphenol derivative has shown promise in pharmacological applications. Researchers have explored its potential as a precursor for bioactive molecules, leveraging its unique functional groups to design drugs targeting various therapeutic areas such as inflammation, oxidative stress, and neurodegenerative diseases.

The synthesis of CAS No 2229191-11-9 typically involves multi-step organic reactions, including nucleophilic substitutions and oxidations. The process requires careful optimization to ensure high yield and purity of the final product. Recent advancements in catalytic methods have further enhanced the efficiency of these synthetic pathways.

The compound's stability under different conditions has also been a focus of recent investigations. Studies indicate that while it is stable under neutral conditions, it may undergo decomposition under strongly acidic or basic environments. This information is crucial for its safe handling and storage in research settings.

In terms of applications beyond traditional chemistry, 4,5-Dimethylphenol derivative has been considered for use in materials science. Its ability to form cross-linked networks through click reactions suggests potential uses in creating novel polymers or hybrid materials with tailored properties.

The environmental impact of synthesizing and using this compound is another area receiving attention. Researchers are exploring eco-friendly synthesis routes and evaluating its biodegradability to ensure sustainable practices in its production and application.

In conclusion, CAS No 2229191-11-9, or 4,5-Dimethylphenol derivative, represents a significant advancement in organic synthesis with diverse applications across multiple disciplines. Its unique chemical properties continue to drive innovative research directions, making it a subject of considerable interest in contemporary scientific exploration.